2-(Iodomethyl)octahydrobenzofuran

• IUPAC Name: 2-(iodomethyl)-2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran
• InChI: InChI=1S/C9H15IO/c10-6-8-5-7-3-1-2-4-9(7)11-8/h7-9H,1-6H2
• InChI Key: BEGLGHHJJMBSRC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2C(C1)CC(O2)CI
• Molecular Formula: C9H15IO
• Molecular Weight: 266.12 g/mol

Description

“2-(Iodomethyl)octahydrobenzofuran” is a chemical compound with the CAS Number: 1643386-07-5. It has a molecular weight of 266.12. The IUPAC name for this compound is this compound.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, the synthesis of substituted 2-methylbenzofurans involves the aromatization of accessible allyl-substituted cyclohex-2-enones in the presence of iodine followed by dehydroiodination of the 2-iodomethyl-2,3-dihydrobenzofuran intermediate.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C9H15IO/c10-6-8-5-7-3-1-2-4-9(7)11-8/h7-9H,1-6H2. This code provides a unique identifier for the molecular structure of the compound.

Scientific Research Applications

Synthesis and Organic Chemistry Applications

• Iodocyclization Processes : 2-(Iodomethyl)octahydrobenzofuran is synthesized via iodocyclization of 2-allylcyclohexanols, a process that is largely independent of the configuration of the starting materials (Gevaza et al., 1985).

• Route for Synthesis of Benzofurans : An effective synthesis pathway for various 2-methylbenzofurans, utilizing dehydroiodination of 2-iodomethyl-2,3-dihydrobenzofurans, has been reported (Yadav et al., 2007).

• Antimicrobial Activity Research : Research into the antimicrobial activity of aminoalcohol derivatives and diols based on the neoisopulegol-based octahydrobenzofuran core, which involves the key methyleneoctahydrobenzofuran intermediate, has been conducted (Bamou et al., 2019).

• Reactions with Nucleophilic Reagents : Studies on the reactions of iodomethylates with nucleophilic reagents provide insights into the chemical behavior of iodomethylated compounds, including those related to this compound (Mukaiyama et al., 1965).

Innovative Applications and Studies

• Quantum-Chemical Studies : Quantum-chemical analysis of reactions involving iodomethylated compounds, similar to this compound, provides deeper understanding of reaction mechanisms and can lead to the development of novel synthetic pathways (Shagun et al., 2019).

• Synthesis of Complex Natural Products : Research on synthesizing structurally complex natural products, like the 2,11‐cembranoids, using octahydroisobenzofuran-based compounds, demonstrates the applicability of this compound derivatives in medicinal chemistry and drug discovery (Welford et al., 2016).

• Green Chemistry Applications : The iodocyclization of 2-allylphenols, a method relevant to this compound synthesis, has been studied in the context of green chemistry, highlighting environmentally friendly synthesis methods (Corrêa et al., 2016).

• Antioxidant Profile Studies : Investigation into the antioxidant properties of derivatives, which are structurally related to this compound, offers potential applications in pharmaceuticals and nutraceuticals (Yagunov et al., 2018).